methyl {(5E)-4-oxo-5-[(2E)-3-phenylprop-2-enylidene]-2-thioxo-1,3-thiazolidin-3-yl}acetate

Specification

• Molecular Formula: C15H13NO3S2
• Molecular Weight: 319.4 g/mol
• IUPAC Name: methyl 2-[(5E)-4-oxo-5-[(E)-3-phenylprop-2-enylidene]-2-sulfanylidene-1,3-thiazolidin-3-yl]acetate
• Standard InChI: InChI=1S/C15H13NO3S2/c1-19-13(17)10-16-14(18)12(21-15(16)20)9-5-8-11-6-3-2-4-7-11/h2-9H,10H2,1H3/b8-5+,12-9+
• Standard InChI Key: HXBIKCPPEXLDCW-LRELXJSQSA-N
• Isomeric SMILES: COC(=O)CN1C(=O)/C(=C\C=C\C2=CC=CC=C2)/SC1=S
• SMILES: COC(=O)CN1C(=O)C(=CC=CC2=CC=CC=C2)SC1=S
• Canonical SMILES: COC(=O)CN1C(=O)C(=CC=CC2=CC=CC=C2)SC1=S

Introduction

Methyl {(5E)-4-oxo-5-[(2E)-3-phenylprop-2-enylidene]-2-thioxo-1,3-thiazolidin-3-yl}acetate is a complex organic compound that belongs to the thiazolidine class. This compound is structurally related to epalrestat, which is known for its aldose reductase inhibitory activity, but it has distinct modifications that could influence its biological and chemical properties. Despite its structural similarity to epalrestat, detailed information on this specific compound is limited, and it is not widely discussed in the literature.

Synthesis and Characterization

The synthesis of this compound likely involves multi-step reactions, including the formation of the thiazolidine ring and the introduction of the phenylpropenylidene and methyl acetate groups. Characterization would typically involve spectroscopic methods such as NMR and mass spectrometry to confirm the structure.

Biological Activity

While specific biological activity data for methyl {(5E)-4-oxo-5-[(2E)-3-phenylprop-2-enylidene]-2-thioxo-1,3-thiazolidin-3-yl}acetate is not available, compounds with similar structures have shown potential as enzyme inhibitors or antimicrobial agents. Further research would be needed to determine its specific biological effects.

Research Findings and Future Directions

Given the lack of detailed research findings on this compound, future studies should focus on its synthesis, characterization, and biological evaluation. This could involve assessing its potential as a therapeutic agent or exploring its utility in chemical synthesis as a building block for more complex molecules.